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Compound of Interest

Compound Name: TAS05567

Cat. No.: B12429882

Disclaimer: A specific Safety Data Sheet (SDS) for TAS05567 is not publicly available. The
following guidance is based on best practices for handling potent, non-hazardous research
chemicals and kinase inhibitors. Researchers must conduct a thorough risk assessment before
handling this compound and consult their institution's Environmental Health and Safety (EHS)
department for specific guidance.

TASO05567 is a potent and selective Syk inhibitor intended for research use only.[1][2] As a solid
powder, appropriate precautions must be taken to avoid inhalation and direct contact.[2] This
document provides essential safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of TAS05567.

Personal Protective Equipment (PPE)

Due to the potent nature of TAS05567 and its formulation as a powder, a comprehensive PPE
strategy is crucial to minimize exposure. The following table summarizes the recommended
PPE for handling this compound.
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PPE Category Item Specification Purpose

Chemically resistant,

powder-free nitrile or To prevent skin

Hand Protection Disposable Gloves latex gloves. Double contact with the
gloving is compound.
recommended.

) To protect skin and
) Long-sleeved, with a )
Body Protection Laboratory Coat personal clothing from
closed front. o
contamination.

N o To protect eyes from
) Snug-fitting, with side )
Eye Protection Safety Goggles Hield dust particles and
shields.
potential splashes.

To prevent inhalation
of the powder,
) ) N95 Respirator or especially when
Respiratory Protection ) o
higher weighing or
transferring the

compound.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of TAS05567
and ensuring a safe laboratory environment.

Storage:
o Short-term (days to weeks): Store in a dry, dark location at O - 4°C.[2]
e Long-term (months to years): Store at -20°C.[2]

» The compound is shipped at ambient temperature and is stable for several weeks under
these conditions.[2]

Handling Workflow:
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The following diagram outlines the standard operating procedure for handling TAS05567 in a
laboratory setting.
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Caption: Standard workflow for handling TAS05567.

Disposal Plan

Proper disposal of TAS05567 and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance. All waste should be treated as hazardous
chemical waste.

Disposal Workflow:

The following diagram illustrates the decision-making process for the disposal of TAS05567

and related waste.
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Caption: Disposal workflow for TAS05567 waste.

Key Disposal Steps:
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e Segregation: Keep TAS05567 waste separate from other laboratory waste streams.

e Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name
("TAS05567"), and the approximate quantity.

» Containment: Ensure all waste containers are securely sealed to prevent leaks or spills.

o Collection: Follow your institution's procedures for hazardous waste collection. Do not
dispose of TAS05567 down the drain or in regular trash.

By adhering to these safety and handling protocols, researchers can minimize risks and
maintain a safe laboratory environment when working with TAS05567.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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